Cas no 80419-08-5 (Dodecanoic acid, 12-chloro-, chloromethyl ester)

• Product name: Dodecanoic acid, 12-chloro-, chloromethyl ester
• CAS No: 80419-08-5
• MF: C₁₃H₂₄O₂Cl₂
• MW: 283.23446
• CID: 705654
• PubChem ID: 6429601

Dodecanoic acid, 12-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-chloro-, chloromethyl ester
• chloromethyl 12-chlorododecanoate
• 12-Chlorododecanoic acid, chloromethyl ester
• 80419-08-5
• DTXSID80423930
• RHQDLXULLWJVQL-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H24Cl2O2/c14-11-9-7-5-3-1-2-4-6-8-10-13(16)17-12-15/h1-12H2
• InChI Key： RHQDLXULLWJVQL-UHFFFAOYSA-N
• SMILES： C(CCCCCC(=O)OCCl)CCCCCCl

Computed Properties

• Exact Mass: 282.1153354g/mol
• Monoisotopic Mass: 282.1153354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų